4-Mercapto-gamma-oxobenzenebutanoic acid, methyl ester

• Molecular Formula: C11H12O3S
• Molecular Weight: 224.28 g/mol
• IUPAC Name: methyl 4-oxo-4-(4-sulfanylphenyl)butanoate
• InChI: InChI=1S/C11H12O3S/c1-14-11(13)7-6-10(12)8-2-4-9(15)5-3-8/h2-5,15H,6-7H2,1H3
• InChI Key: NXDRSDPPZCVYBX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC(=O)C1=CC=C(C=C1)S

Description

4-Mercapto-gamma-oxobenzenebutanoic acid, methyl ester is a useful research compound. Its molecular formula is C11H12O3S and its molecular weight is 224.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Sodium (280 mg) was dissolved in anhydrous methanol (50 ml) under a N2 atmosphere. To the resulting solution there was added 5.0 g of the compound from Step 4. The mixture was stirred at room temperature overnight, then poured into a mixture containing 30 ml of water and 7 ml of concentrated HCl. The resulting yellow solid was collected by filtration, washed with water and dried in air to give the title compound, m.p. 83°-84°.

Synthesis routes and methods II

Procedure details

Sodium (280 mg, 12.18 mmoles) was dissolved in anhydrous methanol (50 ml). To the resulting solution was added the compound of Example 75, Step D (5.0 g). The mixture was stirred at room temperature for twelve hours and poured into a mixture of water (30 ml) and concentrated HCl (7 ml). The resulting yellow solid was collected by filtration, washed with water and dried to afford the title compound, m.p. 83°-84°.